Cas no 2229132-89-0 (2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2229132-89-0
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 6426050
• PubChem ID: 165680155
• Update Time: 2025-06-08

2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid
• 2229132-89-0
• 2-[4-(1H-pyrazol-1-yl)phenyl]cyclopropane-1-carboxylic acid
• EN300-1765072

• Inchi： 1S/C13H12N2O2/c16-13(17)12-8-11(12)9-2-4-10(5-3-9)15-7-1-6-14-15/h1-7,11-12H,8H2,(H,16,17)
• InChI Key： LLUYTQMESOFAGZ-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC(=CC=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid

Exploring the Potential of 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 2229132-89-0) in Modern Research

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 2229132-89-0) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclopropane core with a pyrazole moiety, offering a promising scaffold for the development of novel therapeutics. Researchers are particularly intrigued by its potential applications in targeting inflammatory pathways and modulating enzyme activity, which aligns with current trends in precision medicine.

The compound's carboxylic acid functional group enhances its solubility and bioavailability, making it a viable candidate for oral formulations. Recent studies have explored its role as a potential kinase inhibitor, a hot topic in oncology research. With the growing demand for targeted cancer therapies, 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid is being investigated for its ability to interfere with specific signaling pathways that drive tumor growth. This aligns with the increasing focus on personalized medicine and small molecule inhibitors in the pharmaceutical industry.

Another area of exploration is the compound's potential in neurodegenerative disease research. The pyrazole ring, a common feature in CNS-active compounds, suggests possible applications in conditions like Alzheimer's and Parkinson's diseases. This is particularly relevant given the rising global prevalence of neurodegenerative disorders and the urgent need for effective treatments. The compound's ability to cross the blood-brain barrier is currently under investigation, with preliminary data showing promising results.

From a synthetic chemistry perspective, the cyclopropane ring in 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid presents interesting challenges and opportunities. The strain inherent in three-membered rings often leads to unique reactivity patterns, making this compound valuable for studying ring-opening reactions and stereoselective transformations. These properties are particularly relevant in the context of green chemistry initiatives, as researchers seek more efficient and sustainable synthetic routes.

The pharmaceutical industry's growing interest in fragment-based drug discovery has further highlighted the importance of compounds like 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid. Its moderate molecular weight and balanced physicochemical properties make it an excellent starting point for medicinal chemistry optimization programs. Recent computational studies using AI-driven molecular docking have identified several potential protein targets for this compound, opening new avenues for research.

In the realm of agricultural chemistry, derivatives of 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid are being evaluated for their potential as eco-friendly plant growth regulators. The compound's structural features suggest it might interact with plant hormone receptors, offering a sustainable alternative to traditional agrochemicals. This application aligns with current global trends toward green agriculture and reduced environmental impact.

Quality control and analytical method development for 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid have become important topics in pharmaceutical analysis. Advanced techniques like UHPLC-MS and NMR spectroscopy are being employed to characterize this compound and its derivatives with high precision. These developments are crucial for ensuring batch-to-batch consistency in research and potential future therapeutic applications.

The patent landscape surrounding 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid and its analogs has been growing steadily, reflecting the compound's commercial potential. Several pharmaceutical companies have included related structures in their portfolios, particularly for applications in autoimmune diseases and metabolic disorders. This intellectual property activity underscores the compound's significance in current drug discovery efforts.

As research into 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid continues to advance, its potential applications in bioconjugation and prodrug development are gaining attention. The carboxylic acid group provides an excellent handle for chemical modification, allowing for the creation of targeted delivery systems. This approach is particularly relevant in the era of antibody-drug conjugates and other advanced therapeutic modalities.

Looking to the future, 2-4-(1H-pyrazol-1-yl)phenylcyclopropane-1-carboxylic acid represents an exciting case study in how fundamental chemical research can translate into potential therapeutic breakthroughs. Its unique structural features and demonstrated biological activities position it as a compound to watch in coming years, particularly as researchers continue to unravel its full potential across multiple disciplines.